Cas no 379727-11-4 (4-formyl-2-methoxyphenyl pyridine-4-carboxylate)
379727-11-4 structure
Product Name:4-formyl-2-methoxyphenyl pyridine-4-carboxylate
CAS No:379727-11-4
Molecular Formula:C14H11NO4
Molecular Weight:257.241
CID:3085260
PubChem ID:889285
4-formyl-2-methoxyphenyl pyridine-4-carboxylate Properties
Names and Identifiers
-
- 4-formyl-2-methoxyphenyl isonicotinate
- 4-formyl-2-methoxyphenyl pyridine-4-carboxylate
- SMR000292068
- Oprea1_109541
- HMS2590E16
- AKOS000115392
- Z56827373
- Oprea1_197742
- EN300-01116
- DTXSID601248506
- Isonicotinic acid 4-formyl-2-methoxy-phenyl ester
- MLS000675693
- SCHEMBL17131866
- 4-Formyl-2-methoxyphenyl 4-pyridinecarboxylate
- 4-formyl-2-methoxyphenylpyridine-4-carboxylate
- SR-01000260609
- SR-01000260609-1
- 379727-11-4
- CHEMBL1313584
- CS-0218483
- (4-formyl-2-methoxyphenyl) pyridine-4-carboxylate
-
- InChIKey： HVTQIGWNGJQCHD-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H11NO4/c1-18-13-8-10(9-16)2-3-12(13)19-14(17)11-4-6-15-7-5-11/h2-9H,1H3
Computed Properties
- Exact Mass: 257.06880783Da
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 5
- Monoisotopic Mass: 257.06880783Da
- Heavy Atom Count: 19
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 65.5Ų
4-formyl-2-methoxyphenyl pyridine-4-carboxylate Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P019HA8-50mg |
4-formyl-2-methoxyphenyl pyridine-4-carboxylate |
379727-11-4 | 83% | 50mg |
$111.00 | 2024-05-03 | |
| Enamine | EN300-01116-0.05g |
4-formyl-2-methoxyphenyl pyridine-4-carboxylate |
379727-11-4 | 83% | 0.05g |
$64.0 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289153-100mg |
4-Formyl-2-methoxyphenyl pyridine-4-carboxylate |
379727-11-4 | 95% | 100mg |
￥526.00 |
4-formyl-2-methoxyphenyl pyridine-4-carboxylate Related Literature
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Mickaël Henrion,Michael J. Chetcuti Chem. Commun., 2014,50, 4624-4627
-
3. Report
-
Mildred Quintana,Maurizio Prato Chem. Commun., 2009, 6005-6007
-
Xuejing Yang,Wang Gao,Xiuli Hou,Jianli Mi,Lei Liu,Jun Huang,Mingdong Dong,Catherine Stampfl Catal. Sci. Technol., 2018,8, 3666-3674
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Thomas J. Schwartz,Adriaan R. P. van Heiningen,M. Clayton Wheeler Green Chem., 2010,12, 1353-1356
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Chakib Kalaï,Edward Tate,Samir Z. Zard Chem. Commun., 2002, 1430-1431
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Matthias Schwartzkopf,Sven-Jannik Wöhnert,Vivian Waclawek,Niko Carstens,André Rothkirch,Jan Rubeck,Jonas Drewes,Oleksandr Polonskyi,Thomas Strunskus,Alexander M. Hinz,Simon J. Schaper,Volker Körstgens,Franz Faupel Nanoscale Horiz., 2021,6, 132-138
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Sakshi Gandhi,Suneet Kumar Awasthi RSC Adv., 2022,12, 30335-30348
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10. Back cover
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